1-(4-Bromo-2,6-difluorophenyl)ethanamine

• Molecular Formula: C8H8BrF2N
• Molecular Weight: 236.06 g/mol
• IUPAC Name: 1-(4-bromo-2,6-difluorophenyl)ethanamine
• InChI: InChI=1S/C8H8BrF2N/c1-4(12)8-6(10)2-5(9)3-7(8)11/h2-4H,12H2,1H3
• InChI Key: RKEWVQWENMZJIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1F)Br)F)N

Description

1-(4-Bromo-2,6-difluorophenyl)ethanamine is a halogenated phenethylamine derivative with the molecular formula C₈H₈BrF₂N and a molar mass of 236.06 g/mol. It exists as enantiomers:

• (S)-1-(4-Bromo-2,6-difluorophenyl)ethanamine (CAS: 1241677-54-2, Purity: 95%)
• (R)-1-(4-Bromo-2,6-difluorophenyl)ethanamine (CAS: 1241679-85-5, Purity: 95%) .

The compound features a bromine atom at the para position and fluorine atoms at the ortho positions of the phenyl ring, attached to an ethanamine backbone. It is typically stored under inert gas (e.g., nitrogen or argon) at 2–8°C to prevent degradation .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	CAS Number	Key Properties/Applications
1-(4-Bromo-2,6-difluorophenyl)ethanamine	Br (C4), F (C2, C6), NH₂ (C1)	C₈H₈BrF₂N	236.06	1241677-54-2 (S)	Research intermediate; chiral synthesis
2-(4-Bromo-2,5-dimethoxyphenyl)ethanamine (2C-B)	Br (C4), OCH₃ (C2, C5), NH₂ (C1)	C₁₀H₁₄BrNO₂	260.13	66142-22-1	Psychedelic phenethylamine; 5-HT₂A agonist
25B-NBOMe	Br (C4), OCH₃ (C2, C5), N-benzyl	C₁₉H₂₃BrNO₃	401.30	-	Potent hallucinogen; NBOMe series derivative
(±)-1-(4-Bromophenyl)ethylamine	Br (C4), NH₂ (C1)	C₈H₁₀BrN	200.08	24358-62-1	Chiral building block; amine synthesis
1-(4-Bromo-2-fluorophenyl)ethanone	Br (C4), F (C2), COCH₃ (C1)	C₈H₆BrFO	229.04	105515-20-6	Ketone intermediate; fluorinated synthon

Physicochemical and Electronic Properties

Table 2: Quantum Chemical Descriptors (Selected Compounds)

Compound	Dipole Moment (D)	HOMO (eV)	LUMO (eV)	LogP	Electrophilicity Index (eV)
1-(4-Bromo-2,6-difluorophenyl)ethanamine*	3.2–3.5 (estimated)	-6.1	-1.2	1.9–2.2	2.5–3.0
2C-B	2.8	-5.8	-1.0	2.5	2.2
25B-NBOMe	4.1	-5.5	-0.8	3.8	3.1

*Estimated values based on structural similarity to 2C-B and fluorine’s electronegativity .

Key Findings:

Electronic Effects : The bromo and difluoro substituents in 1-(4-Bromo-2,6-difluorophenyl)ethanamine increase electron-withdrawing effects compared to methoxy groups in 2C-B, lowering HOMO-LUMO gap energy (~4.9 eV vs. 4.8 eV in 2C-B), enhancing electrophilicity .

Lipophilicity : The compound’s LogP (~2.0) is lower than 2C-B (2.5) and 25B-NBOMe (3.8), suggesting reduced blood-brain barrier permeability compared to its methoxy-substituted analogs .

Chirality : The (S)- and (R)-enantiomers may exhibit divergent receptor-binding affinities, as seen in other chiral phenethylamines (e.g., amphetamines) .

Preparation Methods

Friedel-Crafts Acylation

A high-yielding route involves Friedel-Crafts acylation of (4-bromo-2,6-difluorophenyl)-trimethyl-silane. The reaction proceeds in dichloromethane (DCM) under controlled temperatures:

Reaction Conditions

Stage	Reagents	Solvent	Temperature	Time	Yield
1	Acetyl chloride, AlCl₃	DCM	0°C	1 h	-
2	(4-Bromo-2,6-difluorophenyl)-trimethyl-silane	DCM	-80°C	16 h	74%

AlCl₃ (16.89 g, 126.7 mmol) and acetyl chloride (9 mL, 126.7 mmol) are combined in DCM at 0°C, followed by dropwise addition of the silane precursor (27.48 g, 105.59 mmol) at -80°C. After 16 hours, the mixture is quenched with ammonium chloride, extracted with diethyl ether, and purified via column chromatography (EtOAc/hexane, 1:10). This method achieves a 74% yield, with NMR confirming the product (δ 2.58 ppm for methyl protons).

Alternative Synthetic Routes

Gabriel Synthesis

Introducing the amine via alkylation of phthalimide-protected intermediates offers a halogen-compatible route:

• Alkylation : React 4-bromo-2,6-difluorobenzyl bromide with potassium phthalimide in DMF.

• Deprotection : Hydrazinolysis liberates the primary amine.

This method avoids ketone intermediates but requires stringent control over alkylation conditions to prevent diarylation.

Q & A

What are the recommended synthetic routes for preparing 1-(4-Bromo-2,6-difluorophenyl)ethanamine with high enantiomeric purity?

The synthesis typically begins with halogenated acetophenone precursors. For example, 4-bromo-2,6-difluoroacetophenone can undergo reductive amination using sodium cyanoborohydride and a chiral amine catalyst to yield enantiomerically enriched products. The (R)- and (S)-enantiomers are resolved via diastereomeric salt formation with chiral acids (e.g., tartaric acid), followed by recrystallization . Purity (≥95%) is confirmed via chiral HPLC or polarimetry .

How can researchers ensure the purity and stereochemical integrity of 1-(4-Bromo-2,6-difluorophenyl)ethanamine during synthesis?

Key steps include:

• Chiral Resolution : Use chiral stationary phases in HPLC or supercritical fluid chromatography (SFC) to separate enantiomers .
• Analytical Validation : Employ $^{19}\text{F}$-NMR to monitor fluorine environments and $^{1}\text{H}$-NMR to confirm amine proton integration. Mass spectrometry (HRMS) verifies molecular weight .
• Crystallography : Single-crystal X-ray diffraction resolves absolute configuration in enantiopure forms .

What methodological approaches are used to analyze the electronic effects of bromine and fluorine substituents on the compound’s reactivity?

• Computational Studies : Density Functional Theory (DFT) calculates electron-withdrawing effects of halogens, predicting regioselectivity in electrophilic substitution or nucleophilic attack .
• Spectroscopic Analysis : Infrared (IR) spectroscopy identifies C-Br (550–600 cm$^{-1}$) and C-F (1100–1250 cm$^{-1}$) stretching modes, while $^{13}\text{C}$-NMR reveals deshielding of the aromatic ring due to halogen electronegativity .

How do enantiomeric forms influence biological interactions, and what strategies study this?

Enantiomers may exhibit divergent binding affinities to receptors (e.g., serotonin or dopamine receptors). Experimental approaches include:

• In Vitro Assays : Competitive binding studies using radiolabeled ligands in transfected HEK293 cells .
• Pharmacokinetics : Chiral LC-MS tracks metabolic stability in liver microsomes, comparing half-lives of (R)- vs. (S)-enantiomers .

What spectroscopic techniques are effective for characterizing 1-(4-Bromo-2,6-difluorophenyl)ethanamine?

• ATR-FTIR : Identifies functional groups (e.g., NH$_2$ bending at 1600–1650 cm$^{-1}$) and halogen vibrations .
• Multinuclear NMR : $^{19}\text{F}$-NMR distinguishes fluorine environments; $^{1}\text{H}$-NMR integrates amine protons (~1.5 ppm) .
• X-ray Crystallography : Resolves crystal packing and hydrogen-bonding networks in hydrochloride salts .

How to address conflicting biological activity data between racemic and enantiopure forms?

• Controls : Use enantiopure standards to validate assays.
• Orthogonal Assays : Compare results across multiple platforms (e.g., functional cAMP assays vs. radioligand binding) .
• Statistical Replication : Repeat experiments with independent synthetic batches to exclude batch-specific impurities .

What are key considerations for optimizing reaction conditions in halogenated ethanamine synthesis?

• Catalyst Selection : Palladium catalysts for cross-coupling to install bromine; chiral ligands (e.g., BINAP) for asymmetric reduction .
• Byproduct Mitigation : Use scavengers (e.g., polymer-bound triphenylphosphine) to remove excess bromine .
• Purification : Flash chromatography with silica gel or reverse-phase HPLC for high-purity isolates .

How to design experiments for metabolic stability assessment?

• In Vitro Models : Incubate with liver microsomes and NADPH, quantifying parent compound depletion via LC-MS .
• Isotope Labeling : Synthesize $^{14}\text{C}$-labeled derivatives to track metabolic pathways .
• CYP Inhibition : Screen against cytochrome P450 isoforms to identify enzyme-specific interactions .

What challenges arise in scaling up synthesis while maintaining yield and purity?

• Chiral Consistency : Ensure chiral catalysts (e.g., Ru-BINAP) retain enantioselectivity at larger scales .
• Solvent Optimization : Replace volatile solvents (e.g., dichloromethane) with greener alternatives (e.g., 2-MeTHF) for safer processing .
• Process Analytical Technology (PAT) : Implement inline NMR or Raman spectroscopy for real-time monitoring .

How to resolve discrepancies in reported binding affinities across receptor subtypes?

• Standardized Assays : Use uniform cell lines (e.g., CHO-K1) and buffer conditions.
• Molecular Docking : Model ligand-receptor interactions using software like AutoDock Vina to predict binding modes .
• Mutagenesis Studies : Modify receptor residues (e.g., Ser-193 in 5-HT$_{2A}$) to test halogen-binding interactions .